Cas no 1468693-29-9 (1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol
• CAS No: 1468693-29-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5170570
• PubChem ID: 65418641
• Update Time: 2025-07-25

1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)prop-2-en-1-ol
• Benzenemethanol, α-ethenyl-2,3-dimethoxy-
• 1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol

• Inchi： 1S/C11H14O3/c1-4-9(12)8-6-5-7-10(13-2)11(8)14-3/h4-7,9,12H,1H2,2-3H3
• InChI Key： MUHHKHBFZWJVKK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C=C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol

Chemical Profile of 1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol (CAS No. 1468693-29-9)

1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1468693-29-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a prop-2-en-1-ol (allyl alcohol) backbone substituted with a 2,3-dimethoxyphenyl group, exhibits unique structural and functional properties that make it a valuable candidate for further research and development.

The 2,3-dimethoxyphenyl moiety contributes to the compound's aromaticity and potential electronic characteristics, which are influenced by the methoxy substituents at the ortho positions. This specific arrangement can lead to favorable interactions with biological targets, making the compound a promising scaffold for drug discovery. The allyl alcohol functional group provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of phenolic compounds due to their diverse biological effects. The presence of methoxy groups in 1-(2,3-dimethoxyphenyl)prop-2-en-1-ol enhances its solubility and metabolic stability, which are critical factors for drug-like properties. Additionally, the compound's ability to engage in hydrogen bonding and other non-covalent interactions makes it a versatile tool for designing molecules that can modulate biological pathways.

Current research in medicinal chemistry has highlighted the importance of natural product-inspired scaffolds in developing novel therapeutics. 1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol shares structural similarities with certain bioactive natural products, suggesting that it may possess similar pharmacological effects. Studies have begun to investigate its potential role in modulating enzyme activity and receptor binding, with initial findings indicating promising results in preclinical models.

The synthesis of 1-(2,3-dimethoxyphenyl)prop-2-en-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of the compound but also provide insights into its structural complexity and reactivity.

One of the most intriguing aspects of 1-(2,3-dimethoxyphenyl)prop-2-en-1-ol is its potential application in developing treatments for neurological disorders. Preliminary studies have suggested that compounds with similar structures may interact with neurotransmitter systems, potentially offering benefits in conditions such as depression and anxiety. Further investigation into its mechanism of action could uncover new therapeutic avenues and expand its medical utility.

The compound's chemical properties also make it an interesting candidate for material science applications. Its ability to form stable complexes with other molecules could be exploited in designing smart materials or functional polymers. The allyl alcohol group provides a site for polymerization or cross-linking reactions, opening up possibilities for creating novel materials with enhanced properties.

Regulatory considerations play a crucial role in the development and commercialization of any pharmaceutical compound. While 1-(2,3-dimethoxyphenyl)prop-2-en-1-ol is not currently classified as a controlled substance or hazardous material, rigorous safety assessments are essential before it can be used in clinical settings. Toxicological studies are being conducted to evaluate its acute and chronic toxicity profiles, as well as its potential for metabolic clearance.

The future of 1-(2,3-dimethoxyphenyl)prop-2-en-1-ol lies in its integration into larger research programs aimed at discovering new drugs. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the process of identifying promising derivatives and optimizing their pharmacological properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,1-(2,3-Dimethoxyphenyl)prop-2-en-1-ol (CAS No. 1468693-29-9) represents a fascinating molecule with diverse applications in pharmaceuticals and materials science. Its unique structure and functional properties position it as a valuable asset for ongoing research efforts aimed at developing innovative treatments and advanced materials. As scientific understanding continues to evolve，this compound is poised to play an increasingly important role in shaping the future of chemical biology.